(S)-tert-Butyl 3-(4-amino-2-fluorophenoxy)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(4-amino-2-fluorophenoxy)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H21FN2O3/c1-15(2,3)21-14(19)18-7-6-11(9-18)20-13-5-4-10(17)8-12(13)16/h4-5,8,11H,6-7,9,17H2,1-3H3/t11-/m0/s1
• InChI Key: PTVWLZVYWAVOET-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2=C(C=C(C=C2)N)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)OC2=C(C=C(C=C2)N)F
• Molecular Formula: C15H21FN2O3
• Molecular Weight: 296.34 g/mol
• CAS No.: 1286208-83-0

Description

(S)-tert-Butyl 3-(4-amino-2-fluorophenoxy)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C15H21FN2O3 and its molecular weight is 296.342. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Drug Development

The tert-butyl group and pyrrolidine ring are common motifs in drug molecules and organic synthesis intermediates. For instance, the metabolic pathways of tert-butyl-benzyl compounds, including C-demethylation, have been studied to support the development of prostaglandin E2 agonists, which aid in bone healing (Prakash et al., 2008). Similarly, pyrrolidine derivatives have been evaluated for their antibacterial activities, demonstrating the critical role of the pyrrolidine ring in enhancing the therapeutic potential of certain compounds (Bouzard et al., 1992).

Material Science

In material science, compounds with tert-butyl and phenoxy groups have been utilized in the synthesis of high-performance polymers. For example, aromatic polyamides derived from tert-butylhydroquinone have shown significant thermal stability and are soluble in various organic solvents, making them suitable for creating transparent and tough films (Yang et al., 1999).

Medicinal Chemistry

Fluorinated compounds, such as those containing fluorophenoxy groups, are of particular interest in medicinal chemistry for their ability to improve drug properties. The incorporation of fluorine can enhance binding affinity, metabolic stability, and bioavailability of pharmaceuticals. Although not directly related to the specific compound , the synthesis and evaluation of fluoronaphthyridines for antibacterial purposes highlight the importance of fluorine in drug design (Di Cesare et al., 1992).